1H-Benzimidazole-5,6-dicarbonitrile

• IUPAC Name: 1H-benzimidazole-5,6-dicarbonitrile
• InChI: InChI=1S/C9H4N4/c10-3-6-1-8-9(13-5-12-8)2-7(6)4-11/h1-2,5H,(H,12,13)
• InChI Key: SSHZLNHGCHDFMP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC2=C1NC=N2)C#N)C#N
• Molecular Formula: C9H4N4
• DSSTOX Substance ID: DTXSID00572479
• Molecular Weight: 168.15 g/mol
• CAS RN: 267642-46-6

Description

1H-Benzimidazole-5,6-dicarbonitrile is a chemical compound that has been used in the construction of new two-dimensional metal-organic frameworks. It is also known as 1,3-diazole.

Synthesis Analysis

Metal-organic frameworks [Co (Hbidc) (H2O)2] and [Mn (Hbidc) (H2O)], with multidentate 1H-benzimidazole-5,6-dicarboxylic acid (H3bidc) ligand, have been synthesized under hydro/solvothermal conditions.

Molecular Structure Analysis

The structure of these compounds has been characterized by elemental analysis, IR spectrum, and single-crystal X-ray diffraction.

Chemical Reactions Analysis

The compounds have been used in the synthesis of transition complexes based on 1H-benzimidazole-5,6-dicarboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1H-Benzimidazole-5,6-dicarbonitrile have been characterized in several studies.

Scientific Research Applications

Synthesis of Polyazaheterocycles

1H-Benzimidazole-5,6-dicarbonitrile has been utilized in the synthesis of polyazaheterocycles. In one study, the addition of 1H-benzimidazole-2-carbonitrile to arylidenemalononitrile yielded various compounds including 1-amino-3-aryl pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile, which further reacted with formamide to produce pyrimido[5′,4′: 5,6]pyrido[1,2-a]benzimidazole derivatives (Bogdanowicz-Szwed & Czarny, 1993).

Development of Antimicrobial Agents

1H-Benzimidazole derivatives have been synthesized and evaluated for antimicrobial properties. One study produced novel heterocyclic compounds containing 1H-benzimidazole derivatives that showed effective antimicrobial activity against various pathogenic bacterial strains, including E. coli and Salmonella typhimurium (Bassyouni et al., 2012).

Anticancer Research

Research has explored the potential of 1H-Benzimidazole derivatives in anticancer applications. For instance, certain substituted 1,3-dioxopyrimido[1,6-a]benzimidazole derivatives synthesized through the condensation of 1H-benzimidazole-2-acetonitriles were tested for herbicidal, fungicidal, and anticancer activities, although they showed no significant activity in these areas (Badawey et al., 1989).

Mechanism of Action

While the exact mechanism of action for 1H-Benzimidazole-5,6-dicarbonitrile is not specified, benzimidazole compounds are known to bind to a variety of therapeutic targets due to their special structural features and electron-rich environment.

Safety and Hazards

The safety data sheet for 1H-Benzimidazole-5,6-dicarbonitrile indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

The development of drugs based on imidazole and benzimidazole bioactive heterocycles is an increasingly active and attractive topic of medicinal chemistry. The research and development of imidazole- and benzimidazole-containing drugs is expected to open up new opportunities for researchers to design future generation novel and potent imidazole- and benzimidazole-containing drugs.